Cas no 1851499-93-8 (5-(Methoxymethyl)furan-2-carboximidamide)

• Product Name: 5-(Methoxymethyl)furan-2-carboximidamide
• CAS No: 1851499-93-8
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 5959509
• PubChem ID: 130995486
• Update Time: 2025-10-31

5-(Methoxymethyl)furan-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1851499-93-8
• EN300-1748225
• 5-(methoxymethyl)furan-2-carboximidamide
• 5-(Methoxymethyl)furan-2-carboximidamide

• Inchi： 1S/C7H10N2O2/c1-10-4-5-2-3-6(11-5)7(8)9/h2-3H,4H2,1H3,(H3,8,9)
• InChI Key： NQLVTPZOVRTHRF-UHFFFAOYSA-N
• SMILES： O1C(C(=N)N)=CC=C1COC

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.2Ų

Additional information on 5-(Methoxymethyl)furan-2-carboximidamide

Introduction to 5-(Methoxymethyl)furan-2-carboximidamide (CAS No. 1851499-93-8)

5-(Methoxymethyl)furan-2-carboximidamide, identified by its Chemical Abstracts Service (CAS) number 1851499-93-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the imidamide class, characterized by its unique structural framework that includes a furan ring substituted with a methoxymethyl group and an imidamide moiety. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The furan-2-carboximidamide core structure of this compound is particularly noteworthy due to its potential role in medicinal chemistry. Furan derivatives are widely recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of an imidamide group further enhances its pharmacological relevance by introducing additional hydrogen bonding capabilities and metabolic stability. These features make 5-(Methoxymethyl)furan-2-carboximidamide a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced therapeutic profiles. The methoxymethyl substituent in the molecule adds another layer of complexity, influencing both its reactivity and solubility characteristics. This modification can be strategically employed to modulate the compound's pharmacokinetic properties, potentially improving its bioavailability and target specificity. Such structural refinements are critical in modern drug design, where optimizing molecular interactions is key to achieving desired therapeutic outcomes.

One of the most compelling aspects of 5-(Methoxymethyl)furan-2-carboximidamide is its versatility as a building block in synthetic chemistry. The compound's reactivity allows for further functionalization, enabling the creation of more complex derivatives with tailored biological activities. Researchers have leveraged this flexibility to develop novel scaffolds that exhibit improved efficacy against various diseases. For instance, studies have demonstrated its utility in generating derivatives with potent antiviral and anti-inflammatory effects, underscoring its significance in medicinal chemistry.

The CAS No. 1851499-93-8 designation ensures that researchers can reliably identify and utilize this compound in their experiments. With the advancement of high-throughput screening technologies, compounds like 5-(Methoxymethyl)furan-2-carboximidamide are being rapidly evaluated for their potential applications across multiple therapeutic areas. The integration of computational modeling and machine learning algorithms has further accelerated the discovery process, allowing scientists to predict the biological behavior of such molecules with greater accuracy.

Recent studies have highlighted the importance of furan-2-carboximidamide derivatives in addressing unmet medical needs. For example, researchers have investigated their role in developing treatments for neurodegenerative disorders, where the unique structural features of these compounds may offer protective effects against oxidative stress and neuroinflammation. Additionally, their potential application in oncology has been explored, with preliminary findings suggesting that certain derivatives exhibit inhibitory effects on key cancer pathways. These discoveries underscore the compound's broad therapeutic potential.

The synthesis of 5-(Methoxymethyl)furan-2-carboximidamide involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenations, have been employed to achieve high yields and enantiopurity. These techniques are essential for producing compounds with consistent quality, which is critical for both preclinical and clinical studies. The optimization of synthetic routes not only enhances efficiency but also reduces costs, making it more feasible to explore further applications.

In conclusion, 5-(Methoxymethyl)furan-2-carboximidamide (CAS No. 1851499-93-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity position it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today. The ongoing exploration of its pharmacological properties promises to yield innovative treatments that could improve patient outcomes worldwide.